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Compound of Interest

Compound Name: Calcium hydroxide

Cat. No.: B073160

Essential Safety and Handling Guide for Calcium
Hydroxide

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for handling calcium hydroxide, tailored for research and drug development
professionals. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Calcium hydroxide, also known as slaked lime, is a corrosive material that can cause severe
skin irritation, serious eye damage, and respiratory tract irritation.[1][2][3][4] Proper handling
and the use of appropriate personal protective equipment (PPE) are imperative to minimize
exposure and prevent injury.

Personal Protective Equipment (PPE)

The minimum required PPE for handling calcium hydroxide is detailed below. It is essential to
wear the correct protective gear to prevent accidental contact and minimize exposure.[5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b073160?utm_src=pdf-interest
https://www.benchchem.com/product/b073160?utm_src=pdf-body
https://www.benchchem.com/product/b073160?utm_src=pdf-body
https://www.benchchem.com/product/b073160?utm_src=pdf-body
https://www.benchchem.com/product/b073160?utm_src=pdf-body
https://chemfax.com/wp-content/uploads/2020/12/Calcium-Hydroxide-Version-7-2021.pdf
https://www.carlroth.com/medias/SDB-KK03-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjIyMzh8YXBwbGljYXRpb24vcGRmfGFHRmhMMmc0WVM4NU1UYzJORFUyT1RnMk5qVTBMMU5FUWw5TFN6QXpYMGxGWDBWT0xuQmtaZ3wwZGE2NDI2ZGY4Y2Y4ZmQ3ZDE1YjY2MjBmZGRjZWVjODZjNWI5MTI2Zjk4YWU0YjI3YTIwYWQ2Y2Y2NGM1MGEx
https://redox.com/wp-content/sds/909.pdf
https://www.chemicalbook.com/msds/calcium-hydroxide_2.pdf
https://www.benchchem.com/product/b073160?utm_src=pdf-body
https://shauryamineral.wixsite.com/hydrated-lime/post/safety-precautions-handling-calcium-hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE

Specifications and
Recommendations

Eyes/Face

Safety Goggles & Face Shield

Wear dust-proof safety
goggles that meet ANSI
standards.[6][7] A face shield
should be worn in conjunction
with goggles when there is a

splash hazard.[8]

Skin

Chemical-Resistant Gloves &
Lab Coat

Use neoprene, nitrile, or butyl
rubber gloves.[6] Natural
rubber is also recommended.
[8][9] Wear a lab coat, full-
length pants, and closed-toe
shoes.[6] A chemical-resistant
apron is advised for activities

with a splash risk.[6]

Respiratory

Dust Mask or Respirator

For tasks that may generate
dust, use a NIOSH-approved
N2100 full-face particle
respirator.[6] This should be
used as a backup to
engineering controls like a
fume hood.[6] Ensure proper
ventilation, such as a fume
hood or exhaust fans, to

minimize dust.[5]

Workplace Exposure Limits

Monitoring the concentration of airborne particles is crucial. Adhere to the established

occupational exposure limits to ensure personnel safety.
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Exposure Limit (8-Hour Time-Weighted

Agency Average)

OSHA (PEL) 15 mg/m3 (total dust), 5 mg/m?3 (respirable
fraction)[9][10]

NIOSH (REL) 5 mg/m3[9]

ACGIH (TLV) 5 mg/m3[9]

Standard Operating Procedure for Handling Calcium
Hydroxide

Following a standardized workflow is critical for safety and consistency. The diagram below
outlines the essential steps from preparation to disposal.
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Preparation

1. Review Safety Data Sheet (SDS)

2. Ensure fume hood and ventilation are operational

3. Don appropriate Personal Protective Equipment (PPE)

4. Weigh/handle solid Calcium Hydroxide inside a fume hood

5. Add Calcium Hydroxide to water slowly while stirring

Post—HandIirvg & Storage

6. Decontaminate work surfaces with soap and water

7. Store in a tightly sealed, labeled container

8. Store in a cool, dry, well-ventilated area away from acids

Disgosal

9. Dispose of waste as hazardous material per local regulations

Click to download full resolution via product page

Standard workflow for handling Calcium Hydroxide.
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Detailed Handling and Storage Protocols

Handling:

» Ventilation: Always handle calcium hydroxide powder and prepare solutions in a well-
ventilated area, preferably within a fume hood, to prevent dust formation.[1][6]

e Mixing: When preparing solutions, always add calcium hydroxide to water while stirring.
Never add water to the powder, as the reaction is exothermic.[6] For concentrated solutions,
use a cooling method like an ice bath.[6]

e Hygiene: Wash hands thoroughly after handling the chemical.[1] Do not eat, smoke, or drink
in areas where calcium hydroxide is used or stored.[8]

Storage:
» Containers: Store calcium hydroxide in a tightly closed, clearly labeled container.[1][7][11]
e Location: Keep the container in a cool, dry, and well-ventilated area.[1][6][11]

e Incompatibilities: Store it segregated from acids, maleic anhydride, nitromethane, and
phosphorus, as violent reactions can occur.[1][8]

Emergency and Disposal Plans

Immediate and appropriate action is critical in the event of an emergency. All personnel should
be trained on these procedures.[11]

First-Aid Measures
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, removing contact lenses
if present and easy to do.[1][12] Seek immediate

medical attention.[1][6]

Skin Contact

Remove contaminated clothing and wash the
affected area with plenty of soap and water.[1]

[12] If irritation persists, seek medical attention.

[1]

Move the person to fresh air. If breathing is

difficult, provide oxygen.[6][7] If the person is not

Inhalation ) ) s o
breathing, give artificial respiration and seek
immediate medical attention.[6][7]
Do NOT induce vomiting.[1][6] If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink one or two glasses of water.[1]

Seek immediate medical attention.[1][6]

Emergency Response Workflow

The following diagram outlines the decision-making process for responding to a calcium

hydroxide spill or exposure.
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Emergency: Spill or Exposure Occurs

Is the spill large or small?

Spill Response Personnel Exposure

‘What type of exposure?

Small Spill:
1. Evacuate non-essential personnel.
2. Wear full PPE.
3. Cover and collect powder without creating dust.
4. Place in a sealed container for disposal.
5. Ventilate and decontaminate the area.

Skin/Eye Contact:
1. Use safety shower/eyewash for 15+ mins.
2. Remove contaminated clothing.
3. Seek medical attention.

Ingestion:
1. Rinse mouth, drink water.
2. DO NOT induce vomiting.
3. Seek immediate medical attention.

Large Spill:
1. Evacuate the area.
2. Call emergency services.

Inhalation:
1. Move to fresh air.
2. Seek medical attention.

Click to download full resolution via product page

Decision-making workflow for emergency response.

Spill and Disposal Procedures
Spill Cleanup:

Evacuate: Clear the area of all unnecessary personnel.[8]
« Contain: Isolate the spill area.[1]

o Collect: Carefully sweep, scoop, or vacuum the spilled material, avoiding dust generation.[1]
Place the material into a suitable, sealed container for disposal.[1][8]

« Decontaminate: After removing the material, wash the area with water to remove any
residue.[1][6] Ventilate the area thoroughly.[3]

Disposal Plan:
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» Hazardous Waste: Calcium hydroxide and any contaminated materials (e.g., gloves,
absorbent pads) must be disposed of as hazardous waste.[6][11]

e Regulations: All disposal must be conducted in accordance with local, state, and federal
regulations.[1][3][11] Do not pour calcium hydroxide waste down the drain.[11]

o Licensed Facilities: Use a licensed waste disposal facility for proper disposal.[11] Ensure all
waste containers are properly labeled.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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